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Compound of Interest

Compound Name: 3-Iodocyclohexan-1-one

CAS No.: 62784-61-6

Cat. No.: B109423

Get Quote

Disclaimer: Experimental spectroscopic data for 3-Iodocyclohexan-1-one is not readily

available in public chemical databases. The data presented in this guide is predicted based on

established principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR)

spectroscopy, and mass spectrometry (MS) for analogous chemical structures.

This technical guide provides a detailed overview of the predicted spectroscopic data for 3-
Iodocyclohexan-1-one, intended for researchers, scientists, and professionals in drug

development. It includes predicted data tables, general experimental protocols for acquiring

such data, and a workflow for spectroscopic analysis.

Predicted Spectroscopic Data
The predicted spectroscopic data for 3-Iodocyclohexan-1-one (C₆H₉IO, Molecular Weight:

224.04 g/mol ) is summarized below. These predictions are based on the analysis of

substituent effects on the cyclohexanone ring. The presence of an electron-withdrawing

carbonyl group and an iodine atom significantly influences the spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Predicted ¹H NMR Data (Solvent: CDCl₃, Reference: TMS at 0 ppm)

Proton Assignment
Predicted Chemical Shift
(δ, ppm)

Predicted Multiplicity

H-2, H-6 (axial & equatorial) 2.2 - 2.8 Multiplet

H-3 (axial) 4.5 - 4.8
Doublet of doublets of doublets

(ddd)

H-4, H-5 (axial & equatorial) 1.8 - 2.4 Multiplet

Predicted ¹³C NMR Data (Solvent: CDCl₃, Reference: CDCl₃ at 77.16 ppm)

Carbon Assignment Predicted Chemical Shift (δ, ppm)

C-1 (C=O) ~208

C-2 ~45

C-3 (C-I) ~35

C-4 ~30

C-5 ~25

C-6 ~40

Infrared (IR) Spectroscopy
Predicted IR Absorption Bands

Wavenumber (cm⁻¹) Vibration Type Intensity

~2950 - 2850 C-H (sp³) stretching Medium to Strong

~1715 C=O (ketone) stretching Strong

~1450 C-H bending Medium

~500 - 600 C-I stretching Medium to Strong
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Mass Spectrometry (MS)
Predicted Mass Spectrometry Fragmentation

m/z Proposed Fragment Notes

224 [C₆H₉IO]⁺ Molecular ion (M⁺)

127 [I]⁺ Iodine cation

97 [M - I]⁺ Loss of iodine radical

81 [C₆H₉]⁺ Cyclohexenyl cation

55 [C₄H₇]⁺
Common fragment in cyclic

systems

Experimental Protocols
The following are general methodologies for acquiring spectroscopic data for a compound such

as 3-Iodocyclohexan-1-one.

NMR Spectroscopy (¹H and ¹³C)
Sample Preparation: Weigh approximately 5-10 mg of the sample and dissolve it in 0.7 - 1.0

mL of a deuterated solvent (e.g., CDCl₃) in a clean vial.[1] The solution should be clear and

homogeneous. If any solid is present, filter the solution or carefully transfer the supernatant

to a clean NMR tube.[1]

Instrument Setup: Insert the NMR tube into the spectrometer. The instrument's software is

used to lock onto the deuterium signal of the solvent, shim the magnetic field to achieve

homogeneity, and tune the probe for the desired nucleus (¹H or ¹³C).

Data Acquisition: For ¹H NMR, a standard pulse sequence is used. For ¹³C NMR, proton-

decoupled spectra are typically acquired to simplify the spectrum to single lines for each

carbon.[2] Key parameters such as the number of scans, acquisition time, and relaxation

delay are set to ensure good signal-to-noise and accurate integration (for ¹H).[3]
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Data Processing: The acquired free induction decay (FID) is Fourier transformed to generate

the spectrum. The spectrum is then phased, baseline corrected, and referenced to an

internal standard (e.g., tetramethylsilane, TMS).[4]

Fourier-Transform Infrared (FT-IR) Spectroscopy
Sample Preparation (Attenuated Total Reflectance - ATR):

Solids: Place a small amount of the solid sample directly onto the ATR crystal, ensuring it

covers the crystal surface. Apply pressure using the instrument's clamp to ensure good

contact.[5]

Liquids: Place a few drops of the liquid sample onto the ATR crystal.[5]

Background Spectrum: A background spectrum of the empty, clean ATR crystal is recorded

first. This accounts for any atmospheric and instrumental absorptions.[6]

Sample Spectrum: The sample is placed on the crystal, and the sample spectrum is

recorded. The instrument software automatically subtracts the background spectrum from

the sample spectrum to produce the final IR spectrum of the compound.[5]

Cleaning: After analysis, the ATR crystal must be thoroughly cleaned with a suitable solvent

(e.g., isopropanol or acetone) and a soft tissue.[5]

Mass Spectrometry (Electron Ionization - EI)
Sample Introduction: The sample is introduced into the mass spectrometer, typically via a

direct insertion probe for solids or liquids, or through a gas chromatograph (GC-MS) for

volatile compounds. The sample is vaporized in a high vacuum.[7]

Ionization: In the ion source, the vaporized molecules are bombarded with a high-energy

electron beam (typically 70 eV). This causes an electron to be ejected from the molecule,

forming a positively charged molecular ion (M⁺).[8][9]

Fragmentation: The molecular ions are energetically unstable and often fragment into

smaller, charged ions and neutral radicals. The fragmentation pattern is characteristic of the

molecule's structure.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.rsc.org/suppdata/d0/qo/d0qo00632g/d0qo00632g1.pdf
https://egikunoo.wordpress.com/wp-content/uploads/2020/03/lab-9-ftir-spectroscopy.pdf
https://egikunoo.wordpress.com/wp-content/uploads/2020/03/lab-9-ftir-spectroscopy.pdf
https://mmrc.caltech.edu/FTIR/Literature/General/IR%20spectroscopy%20Hsu.pdf
https://egikunoo.wordpress.com/wp-content/uploads/2020/03/lab-9-ftir-spectroscopy.pdf
https://egikunoo.wordpress.com/wp-content/uploads/2020/03/lab-9-ftir-spectroscopy.pdf
https://www.sydney.edu.au/science/chemistry/~george/spectroscopy.html
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/massspec/masspec1.htm
https://www.chemguide.co.uk/analysis/masspec/fragment.html
https://www.chemguide.co.uk/analysis/masspec/fragment.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Analysis: The positively charged ions are accelerated and passed through a magnetic

or electric field, which separates them based on their mass-to-charge ratio (m/z).[10]

Detection: An electron multiplier or similar detector records the abundance of each ion at a

specific m/z value, generating the mass spectrum.[8]

Workflow and Logic
The following diagram illustrates a typical workflow for the spectroscopic analysis and structure

elucidation of an organic compound.
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General workflow for spectroscopic analysis of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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